Cas no 2228116-87-6 (2-amino-2-(1-ethylcyclopropyl)acetic acid)

• Product Name: 2-amino-2-(1-ethylcyclopropyl)acetic acid
• CAS No: 2228116-87-6
• MF: C₇H₁₃NO₂
• MW: 143.183622121811
• CID: 5817989
• PubChem ID: 165648055
• Update Time: 2025-05-23

2-amino-2-(1-ethylcyclopropyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-2-(1-ethylcyclopropyl)acetic acid
• 2228116-87-6
• EN300-1816235

• Inchi： 1S/C7H13NO2/c1-2-7(3-4-7)5(8)6(9)10/h5H,2-4,8H2,1H3,(H,9,10)
• InChI Key： CONCRUMVCMWAAC-UHFFFAOYSA-N
• SMILES： OC(C(C1(CC)CC1)N)=O

Computed Properties

• Exact Mass: 143.094628657g/mol
• Monoisotopic Mass: 143.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.9
• Topological Polar Surface Area: 63.3Ų

Additional information on 2-amino-2-(1-ethylcyclopropyl)acetic acid

Introduction to 2-Amino-2-(1-Ethylcyclopropyl)Acetic Acid

2-Amino-2-(1-ethylcyclopropyl)acetic acid (CAS No: 2228116-87-6) is a unique organic compound with significant potential in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound has garnered attention due to its distinctive structure and versatile applications in modern chemistry.

The molecular structure of 2-amino-2-(1-ethylcyclopropyl)acetic acid is characterized by a cyclopropane ring substituted with an ethyl group and an amino-acetic acid moiety. This configuration imparts unique electronic and steric properties, making it a valuable building block for synthesizing complex molecules. Recent studies have highlighted its role in the development of bioactive compounds, particularly in the context of enzyme inhibition and drug delivery systems.

One of the most promising applications of CAS No: 2228116-87-6 lies in its use as a precursor for peptide synthesis. Researchers have demonstrated that this compound can serve as an efficient substrate for constructing cyclic peptides, which are critical in drug discovery and vaccine development. The ability to form stable amide bonds with other amino acids makes it a valuable asset in medicinal chemistry.

In addition to its role in peptide synthesis, 2-amino-2-(1-ethylcyclopropyl)acetic acid has been explored for its potential in creating bio-inspired materials. For instance, recent advancements in polymer chemistry have utilized this compound to develop stimuli-responsive polymers that exhibit pH-sensitive or temperature-sensitive properties. These materials hold great promise for applications in drug delivery and tissue engineering.

The synthesis of CAS No: 2228116-87-6 has also been optimized through green chemistry approaches, reducing the environmental impact of its production process. Researchers have developed catalytic methods that minimize the use of hazardous reagents and improve reaction efficiency, aligning with current sustainability goals in the chemical industry.

Furthermore, 2-amino-2-(1-ethylcyclopropyl)acetic acid has shown potential in agrochemical research, particularly as a component of herbicides and fungicides. Its ability to interact with specific biochemical pathways makes it a candidate for developing eco-friendly agricultural solutions that reduce reliance on traditional chemical inputs.

In conclusion, CAS No: 2228116-87-6, or , stands out as a versatile compound with wide-ranging applications across multiple disciplines. Its unique structure and functional groups continue to inspire innovative research, positioning it as a key player in the advancement of modern science and technology.